Cas no 62587-22-8 (Phenol, 2-[(8-bromooctyl)oxy]-)
62587-22-8 structure
Product Name:Phenol, 2-[(8-bromooctyl)oxy]-
CAS No:62587-22-8
MF:C14H21BrO2
MW:301.219343900681
CID:1639793
Update Time:2024-09-12
Phenol, 2-[(8-bromooctyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[(8-bromooctyl)oxy]-
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- Inchi: 1S/C14H21BrO2/c15-11-7-3-1-2-4-8-12-17-14-10-6-5-9-13(14)16/h5-6,9-10,16H,1-4,7-8,11-12H2
- InChI Key: COVONUDAHYNFNZ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1OCCCCCCCCBr
Computed Properties
- Exact Mass: 300.07253
Experimental Properties
- Density: 1.251±0.06 g/cm3(Predicted)
- Boiling Point: 390.7±22.0 °C(Predicted)
- PSA: 29.46
- pka: 9.71±0.30(Predicted)
Phenol, 2-[(8-bromooctyl)oxy]- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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